rel-(2R)-2-(methylamino)-2-(2-methylphenyl)cyclohexan-1-one hydrochloride

• Molecular Formula: C14H20ClNO
• Molecular Weight: 253.77 g/mol
• IUPAC Name: (2S)-2-(methylamino)-2-(2-methylphenyl)cyclohexan-1-one;hydrochloride
• InChI: InChI=1S/C14H19NO.ClH/c1-11-7-3-4-8-12(11)14(15-2)10-6-5-9-13(14)16;/h3-4,7-8,15H,5-6,9-10H2,1-2H3;1H/t14-;/m0./s1
• InChI Key: MDYDQCIKCGHQLM-UQKRIMTDSA-N
• Isomeric SMILES: CC1=CC=CC=C1[C@]2(CCCCC2=O)NC.Cl
• Canonical SMILES: CC1=CC=CC=C1C2(CCCCC2=O)NC.Cl

Description

rel-(2R)-2-(methylamino)-2-(2-methylphenyl)cyclohexan-1-one hydrochloride is a synthetic compound that belongs to the class of cyclohexanone derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of rel-(2R)-2-(methylamino)-2-(2-methylphenyl)cyclohexan-1-one hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methylphenylcyclohexanone and methylamine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of solvents, catalysts, and specific temperature and pressure settings.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the hydrochloride salt.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors, continuous flow processes, and advanced purification methods to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

rel-(2R)-2-(methylamino)-2-(2-methylphenyl)cyclohexan-1-one hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, RNH2) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

rel-(2R)-2-(methylamino)-2-(2-methylphenyl)cyclohexan-1-one hydrochloride has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its pharmacological properties and potential therapeutic uses.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of rel-(2R)-2-(methylamino)-2-(2-methylphenyl)cyclohexan-1-one hydrochloride involves its interaction with specific molecular targets and pathways. This may include binding to receptors, enzymes, or other proteins, leading to a cascade of biochemical events that result in its observed effects.

Comparison with Similar Compounds

Similar Compounds

• rel-(2R)-2-(methylamino)-2-(2-chlorophenyl)cyclohexan-1-one hydrochloride
• rel-(2R)-2-(methylamino)-2-(2-fluorophenyl)cyclohexan-1-one hydrochloride
• rel-(2R)-2-(methylamino)-2-(2-bromophenyl)cyclohexan-1-one hydrochloride

Uniqueness

rel-(2R)-2-(methylamino)-2-(2-methylphenyl)cyclohexan-1-one hydrochloride is unique due to its specific structural features, which may confer distinct chemical and biological properties compared to its analogs.